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Get Quote

Technical Support Center: Sequencing Libraries
with 2'-O-Methylated RNA
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers encountering challenges with the ligation of 2'-O-methylated RNA

during sequencing library preparation.

Frequently Asked Questions (FAQs)
Q1: What is 2'-O-methylation and why does it affect my library preparation?

A 2'-O-methylation (2'-O-Me) is a common post-transcriptional modification of RNA where a

methyl group is added to the 2' hydroxyl group of the ribose sugar.[1] This modification is

prevalent in various RNA species, including plant microRNAs (miRNAs), piwi-interacting RNAs

(piRNAs), and small nucleolar RNAs (snoRNAs).[1][2][3] The presence of a 2'-O-methyl group

at the 3'-terminal nucleotide of an RNA molecule can inhibit the activity of RNA ligases, which

are essential enzymes for attaching adapters during sequencing library preparation.[4][5][6]

This inhibition leads to lower ligation efficiency and can introduce significant bias into the
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sequencing data, potentially causing underrepresentation of 2'-O-methylated RNAs in the final

library.[3][4]

Q2: Which RNA ligase should I use for 2'-O-methylated RNA?

For ligating adapters to 2'-O-methylated RNA, T4 RNA Ligase 2, truncated (T4 Rnl2tr) is

generally more efficient than T4 RNA Ligase 1 (T4 Rnl1).[7] T4 Rnl1 shows a significant

decrease in ligation efficiency when the 3'-terminal nucleotide of the RNA is 2'-O-methylated.[7]

In contrast, T4 Rnl2tr, especially under optimized conditions, can achieve high ligation

efficiency for both unmodified and 2'-O-methylated RNAs, thereby reducing capture bias.[7]

Q3: How can I improve the efficiency of 3' adapter ligation to 2'-O-methylated RNA?

Several strategies can be employed to enhance ligation efficiency:

Use T4 RNA Ligase 2, truncated (T4 Rnl2tr): As mentioned, this enzyme is more effective for

ligating modified RNAs.[7]

Add Polyethylene Glycol (PEG): The inclusion of a crowding agent like PEG 8000 in the

ligation reaction can dramatically increase ligation efficiency.[7] Concentrations around 25%

(w/v) have been shown to yield nearly 100% ligation for both modified and unmodified RNAs.

[7]

Optimize Reaction Conditions: Lower incubation temperatures (e.g., 16°C) with longer

reaction times (e.g., overnight) can improve the ligation of 2'-O-methylated species.[5][7]

Increase Enzyme Concentration: For particularly difficult ligations, increasing the

concentration of T4 Rnl2tr can help drive the reaction to completion.[7]

Q4: Are there commercial kits available that are optimized for 2'-O-methylated RNA?

Yes, several commercial kits are designed to reduce bias and improve the capture of modified

RNAs. For example, the NEBNext Low-bias Small RNA Library Prep Kit from New England

Biolabs is designed to generate libraries that accurately represent the RNA species in a sample

and provides a single protocol for both standard and 2'-O-methylated samples.[8] Other

protocols, like the "TS5" method, have also been developed to have less bias and better

detection of 2'-O-methylated RNAs.[2][5]
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Problem Possible Cause(s) Recommended Solution(s)

Low library yield with known 2'-

O-methylated RNA samples

Inhibition of 3' adapter ligation

due to 2'-O-methylation.

• Switch from T4 RNA Ligase 1

to T4 RNA Ligase 2, truncated

(T4 Rnl2tr). • Add PEG 8000 to

the ligation reaction to a final

concentration of 20-25%.[7][9]

• Increase the concentration of

T4 Rnl2tr in the reaction.[7] •

Optimize ligation incubation

conditions: try 16°C overnight.

[5][7]

Underrepresentation of certain

small RNAs (e.g., plant

miRNAs) in sequencing data

Ligation bias against 2'-O-

methylated RNAs.

• Implement the optimized

ligation conditions mentioned

above (T4 Rnl2tr, PEG,

optimized temperature/time). •

Consider using a library

preparation kit specifically

designed for low bias and

modified RNAs.[3][8] • The use

of randomized adapters may

also help to reduce sequence-

specific ligation bias.[3]

No or very faint band

corresponding to ligated

product on a gel

Complete or near-complete

failure of the ligation reaction.

• Verify the integrity and

concentration of your RNA,

adapters, and ligase. • Ensure

the use of a pre-adenylated 3'

adapter, as this is crucial for

the ligation reaction with

truncated T4 RNA Ligase 2 in

the absence of ATP.[5] • Re-

evaluate the entire protocol,

paying close attention to buffer

components and reaction

setup.
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High adapter-dimer formation

Excess adapter concentration

relative to input RNA.

Inefficient ligation of RNA to

adapters.

• Optimize the molar ratio of

adapter to insert.[10] •

Consider using modified

adapters that are designed to

reduce adapter-dimer

formation.[9] • Gel purification

after ligation can help to

remove adapter-dimers.[5]

Quantitative Data Summary
Table 1: Effect of Ligase and PEG on Ligation Efficiency of Unmodified vs. 2'-O-Methylated

RNA

RNA Type Ligase
PEG 8000
Concentration

Ligation Efficiency

Unmodified RNA T4 Rnl1 Standard Buffer ~100%

2'-O-Me RNA

(terminating in U)
T4 Rnl1 Standard Buffer 36.0% ± 1.3%

Unmodified RNA T4 Rnl2tr 25% (w/v) 94.2% ± 2.67%

2'-O-Me RNA T4 Rnl2tr 25% (w/v) 96.3% ± 0.17%

(Data adapted from a

study optimizing

enzymatic reaction

conditions for small

RNA.)[7]

Table 2: Impact of T4 Rnl2tr Ligase Concentration on Ligation Efficiency
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RNA Type
T4 Rnl2tr Concentration
(units)

Extent of Ligation

Unmodified small RNAs 100 Maximal

2'-O-methyl-modified RNAs 200 Maximal

(Data based on experiments

examining the effect of ligase

concentration on small RNA

ligation to adenylated DNA

adapters.)[7]

Experimental Protocols & Methodologies
Optimized 3' Adapter Ligation Protocol for 2'-O-
Methylated RNA
This protocol is based on methodologies demonstrated to improve the ligation of 2'-O-

methylated RNAs.[5][7]

Reaction Setup: In a 0.2 mL microcentrifuge tube, combine the following on ice:

Purified small RNA (~0.1-1 µM): 1 µL

Preadenylated 3' adapter (10 µM): 1 µL

Denaturation: Incubate the RNA and adapter mix at 72°C for 2 minutes, then immediately

place on ice.

Ligation Master Mix: Prepare a master mix with the following components per reaction:

50% PEG 8000: 4 µL

10x T4 RNA Ligase Buffer: 1 µL

T4 RNA Ligase 2, truncated (e.g., 200 U/µL): 1 µL

RNase Inhibitor: 1 µL
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Nuclease-free water: 1 µL

Ligation Reaction: Add 8 µL of the ligation master mix to the 2 µL of denatured RNA and

adapter. Mix gently by pipetting.

Incubation: Incubate the reaction overnight at 16°C.

Following the 3' adapter ligation, proceed with subsequent steps of your library preparation

protocol, such as 5' adapter ligation, reverse transcription, and PCR amplification.[5]

Visualizations

Total RNA Small RNA
Isolation

3' Adapter Ligation
(Critical Step for 2'-O-Me RNA) 5' Adapter Ligation Reverse

Transcription PCR Amplification Sequencing
Library

Click to download full resolution via product page

Caption: Standard workflow for small RNA sequencing library preparation.
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Low Ligation Efficiency of
2'-O-Methylated RNA

Cause:
Inhibition of RNA Ligase by
3'-terminal 2'-O-Me group

is caused by

Solutions

can be addressed by

Use T4 RNA Ligase 2, truncated Add PEG 8000
(e.g., 20-25%)

Optimize Reaction:
- Lower Temperature (e.g., 16°C)
- Longer Incubation (Overnight)

Increase Ligase
Concentration

Click to download full resolution via product page

Caption: Troubleshooting logic for improving 2'-O-methylated RNA ligation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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